Cas no 166392-18-3 (7-Benzofurancarboxaldehyde, 2,3-dihydro-2-methyl-)

• Product Name: 7-Benzofurancarboxaldehyde, 2,3-dihydro-2-methyl-
• CAS No: 166392-18-3
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 1346745
• PubChem ID: 54200821
• Update Time: 2025-04-20

7-Benzofurancarboxaldehyde, 2,3-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Benzofurancarboxaldehyde, 2,3-dihydro-2-methyl-
• 2-methyl-2,3-dihydro-1-benzofuran-7-carbaldehyde
• DB-303454
• SCHEMBL4230107
• PPCWCSHUXJITGM-UHFFFAOYSA-N
• 166392-18-3

• Inchi： 1S/C10H10O2/c1-7-5-8-3-2-4-9(6-11)10(8)12-7/h2-4,6-7H,5H2,1H3
• InChI Key： PPCWCSHUXJITGM-UHFFFAOYSA-N
• SMILES： O1C2C(C=O)=CC=CC=2CC1C

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3